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Compound of Interest

Compound Name: 1,3,5-Triethynylbenzene

Cat. No.: B1295396

For researchers, scientists, and drug development professionals, ensuring safe handling of
specialized chemicals is paramount. This document provides immediate, essential safety and
logistical information for 1,3,5-Triethynylbenzene, including operational and disposal plans, to
foster a secure laboratory environment.

Physicochemical and Hazard Data

1,3,5-Triethynylbenzene is a flammable solid that can cause skin, eye, and respiratory
irritation.[1][2][3] It is harmful if inhaled or comes into contact with skin and may cause lung
damage if swallowed.[1] The following table summarizes its key physicochemical and hazard

data.
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Property Value Source(s)
Molecular Formula Ciz2He [31141[5]
Molecular Weight 150.18 g/mol [3B1141[5]
Appearance Solid [4]
Melting Point 86-91 °C (decomposition) [41[6]
Boiling Point 272.3 °C at 760 mmHg [3]
Flash Point 107.6 °C [3]
Solubility ?oluble in methanol; Insoluble 3]

in water

Flammable solid (H228),
Causes serious eye irritation

Hazard Classifications (H319), Causes skin irritation [2]
(H315), May cause respiratory
irritation (H335)

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling 1,3,5-Triethynylbenzene. The
following table outlines the required PPE.
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Body Part

Recommended Protection

Source(s)

Eyes/Face

Safety spectacles or goggles.
For larger quantities, a full face

mask is recommended.

Skin

Chemical-resistant gloves
(e.g., rubber gloves) and
protective clothing. For larger
quantities, full arm, body, and

face protection is advised.

Respiratory

All handling operations should
be carried out in an efficient
fume hood or an equivalent
system to avoid inhalation.[1] If
exposure limits are exceeded,
a NIOSH/MSHA or European
Standard EN 149 approved
respirator with a particulates
filter conforming to EN 143

should be used.

Operational Plan: Step-by-Step Handling

Procedures

All operations involving 1,3,5-Triethynylbenzene should be conducted by personnel trained in

handling potentially hazardous materials.[1]

1. Preparation and Engineering Controls:

This includes open flames, hot surfaces, and sparks.[2]

Ensure a calibrated and certified chemical fume hood is used for all manipulations.[1]
Verify that an emergency eyewash station and safety shower are readily accessible.

Remove all sources of ignition from the handling area, as the substance is flammable.[2][3]
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Use explosion-proof electrical, ventilating, and lighting equipment.[2]

Ground and bond containers and receiving equipment to prevent static discharge.[2][3]

. Weighing and Transfer:

When weighing, do so within the fume hood to minimize exposure to dust.

Use non-sparking tools for all transfers.[8]

Keep containers tightly sealed when not in use.[1][3]

. Dissolution:

If preparing a solution, add the solid to the solvent slowly while stirring in a closed system or
under an inert atmosphere if the reaction is sensitive to air or moisture.

The compound is soluble in methanol.[3]

Storage and Incompatibilities

Store 1,3,5-Triethynylbenzene in tightly sealed containers in a cool, dry, and well-ventilated
place.[1][7][9]

Protect from moisture.[1]

Store away from incompatible materials such as acids, oxidizing agents, alkali metals, and
halogens.[1]

Disposal Plan

All waste containing 1,3,5-Triethynylbenzene must be treated as hazardous waste.[3]

Dispose of this material and its container through an approved waste disposal contractor, in
full accordance with local, state, and federal regulations.[1][9]

Do not dispose of down the drain or into the environment.[1][10]
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o Contaminated packaging should be triple-rinsed (or equivalent) and offered for recycling or
reconditioning, or punctured to render it unusable before disposal in a sanitary landfill.[8]

Emergency Procedures
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Situation Action Source(s)

Immediately rinse with plenty
of water for at least 15
minutes, including under the
Eye Contact eyelids.[7] Remove contact
lenses if present and easy to

do.[2] Seek medical attention.

[1]3]

Remove contaminated
clothing.[1] Wash the affected
area immediately with soap
Skin Contact and plenty of water for at least
15 minutes.[7] If skin irritation
persists, seek medical

attention.

Move the person to fresh air. If

breathing is difficult, provide
Inhalation )

oxygen. Seek medical

attention.[1]

Rinse out the mouth and drink
) plenty of water.[1] Do NOT
Ingestion i i
induce vomiting.[10] Seek

immediate medical attention.

Evacuate personnel and move
upwind.[2] Remove all ignition
sources.[2] Absorb the spill
with an inert material such as
Spill vermiculite, dry earth, or sand
and transfer to a sealed
container for disposal.[1][11]
Use non-sparking tools for

cleanup.[2]

Fire Use carbon dioxide, dry

powder, or alcohol-resistant
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foam to extinguish.[1][2]
Water-based extinguishers
should generally not be used
for fires involving organic
materials.[1] Wear self-
contained breathing apparatus
and full protective clothing.[1]

Workflow for Safe Handling of 1,3,5-Triethynylbenzene

Workflow for Safe Handling of 1,3,5-Triethynylbenzene

Spill Response Exposure Response

Dissolution in Closed System

Don Appropriate PPE Remove Ignition Sources

Verify Fume Hood Operation Weighing in Fume Hood

Check Emergency Equipment Transfer with Non-Sparking Tools

(Store in Cool, Dry, Ventilated AreeD—P(Dispose as Hazardous Waste)

Click to download full resolution via product page

A logical workflow for the safe handling of 1,3,5-Triethynylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
1,3,5-Triethynylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295396#personal-protective-equipment-for-
handling-1-3-5-triethynylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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